Cas no 1152311-79-9 (2-{1-[(tert-butyldimethylsilyl)oxy]-2-methylpropan-2-yl}-6-fluoro-5-nitro-1H-indole)

• Product Name: 2-{1-[(tert-butyldimethylsilyl)oxy]-2-methylpropan-2-yl}-6-fluoro-5-nitro-1H-indole
• CAS No: 1152311-79-9
• MF: C₁₈H₂₇FN₂O₃Si
• MW: 366.502489328384
• CID: 5097661
• Update Time: 2026-03-02

2-{1-[(tert-butyldimethylsilyl)oxy]-2-methylpropan-2-yl}-6-fluoro-5-nitro-1H-indole Chemical and Physical Properties

Names and Identifiers

• 2-(1-((tert-butyldimethylsilyl)oxy)-2-methylpropan-2-yl)-6-fluoro-5-nitro-1H-indole
• 2-{1-[(tert-butyldimethylsilyl)oxy]-2-methylpropan-2-yl}-6-fluoro-5-nitro-1H-indole

• Inchi： 1S/C18H27FN2O3Si/c1-17(2,3)25(6,7)24-11-18(4,5)16-9-12-8-15(21(22)23)13(19)10-14(12)20-16/h8-10,20H,11H2,1-7H3
• InChI Key： UJHJNAINTHTGEH-UHFFFAOYSA-N
• SMILES： N1C2=C(C=C([N+]([O-])=O)C(F)=C2)C=C1C(C)(C)CO[Si](C(C)(C)C)(C)C

Additional information on 2-{1-[(tert-butyldimethylsilyl)oxy]-2-methylpropan-2-yl}-6-fluoro-5-nitro-1H-indole

Professional Introduction to Compound with CAS No. 1152311-79-9 and Product Name: 2-{1-[(tert-butyldimethylsilyl)oxy]-2-methylpropan-2-yl}-6-fluoro-5-nitro-1H-indole

The compound in question, identified by the CAS number 1152311-79-9, is a sophisticated organic molecule with the systematic name 2-{1-[(tert-butyldimethylsilyl)oxy]-2-methylpropan-2-yl}-6-fluoro-5-nitro-1H-indole. This compound belongs to the class of nitro-substituted indoles, a category known for its broad spectrum of biological activities and potential applications in pharmaceutical research. The presence of a fluoro group and a tert-butyldimethylsilyl (TBS) ether moiety adds unique functional properties that make this molecule particularly intriguing for synthetic chemists and biologists.

In recent years, the field of medicinal chemistry has seen significant advancements in the design and synthesis of indole derivatives due to their demonstrated efficacy in various therapeutic contexts. The nitro group in the indole core is a well-known pharmacophore that can modulate electron density, influencing both metabolic stability and binding affinity to biological targets. Additionally, the fluoro substituent is widely employed in drug development due to its ability to enhance metabolic stability and binding interactions with enzymes and receptors.

The specific structure of 2-{1-[(tert-butyldimethylsilyl)oxy]-2-methylpropan-2-yl}-6-fluoro-5-nitro-1H-indole positions it as a promising candidate for further investigation in drug discovery. The TBS ether group not only provides stability against hydrolysis but also serves as a handle for further functionalization via deprotection reactions. This dual functionality makes the compound versatile for synthetic applications, allowing chemists to explore modifications that could enhance its pharmacological properties.

Recent studies have highlighted the importance of fluorinated indoles in the development of novel therapeutics. For instance, fluorinated indole derivatives have been shown to exhibit potent activity against certain types of cancer by inhibiting key signaling pathways. The nitro group further contributes to this activity by serving as a hydrogen bond acceptor or donor, depending on the molecular environment. This dual functionality has been exploited in the design of small molecules that target specific disease pathways with high selectivity.

The synthesis of 2-{1-[(tert-butyldimethylsilyl)oxy]-2-methylpropan-2-yl}-6-fluoro-5-nitro-1H-indole involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the fluoro group typically requires specialized reagents and conditions to achieve regioselectivity, while the TBS ether formation demands precise control over reaction parameters to prevent side reactions. These challenges underscore the need for advanced synthetic methodologies and expertise in handling sensitive functional groups.

One notable application of this compound is in the development of probes for biochemical assays. The combination of a fluorine atom and a nitro group makes it an ideal candidate for fluorescence-based detection systems, where changes in electronic environment can be monitored through spectroscopic techniques. Such probes are invaluable tools in drug discovery, allowing researchers to screen large libraries of compounds for interactions with biological targets.

The versatility of 2-{1-[(tert-butyldimethylsilyl)oxy]-2-methylpropan-2-yl}-6-fluoro-5-nitro-1H-indole extends beyond its role as a building block in drug synthesis. It has also been explored as an intermediate in materials science, where nitro-substituted indoles are used to modify polymer properties or create functional coatings. The ability to incorporate such diverse functionalities into a single molecular framework highlights the importance of interdisciplinary approaches in modern chemistry research.

In conclusion, the compound with CAS number 1152311-79-9 represents a significant advancement in synthetic organic chemistry and pharmaceutical research. Its unique structural features, including the fluoro and nitro substituents, along with the protective TBS ether group, make it a valuable asset for chemists working on novel therapeutics. As research continues to uncover new applications for this class of molecules, compounds like 2-{1-[(tert-butyldimethylsilyl)oxy]-2-methylpropan-2-yl}-6-fluoro-5-nitro-1H-indole will undoubtedly play a crucial role in shaping the future of medicine and materials science.